N-[methyl-(4-methylphenyl)-oxo-lambda6-sulfanylidene]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide

• IUPAC Name: N-[methyl-(4-methylphenyl)-oxo-λ6-sulfanylidene]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C16H18N2O3S/c1-11-7-9-12(10-8-11)22(2,20)18-16(19)15-13-5-3-4-6-14(13)21-17-15/h7-10H,3-6H2,1-2H3
• InChI Key: ROYJVRMSPPALSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=NC(=O)C2=NOC3=C2CCCC3)(=O)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-[methyl-(4-methylphenyl)-oxo-lambda6-sulfanylidene]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide is a complex organic compound with a unique structure that combines elements of sulfur, nitrogen, and oxygen within a benzoxazole framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[methyl-(4-methylphenyl)-oxo-lambda6-sulfanylidene]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide typically involves multi-step organic reactionsKey reagents often include methyl 4-methylbenzenesulfonate, which reacts with 4,5,6,7-tetrahydro-1,2-benzoxazole under specific conditions to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, controlled temperatures, and the employment of catalysts to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, ensuring that the compound can be produced in large quantities without compromising quality .

Chemical Reactions Analysis

Types of Reactions

N-[methyl-(4-methylphenyl)-oxo-lambda6-sulfanylidene]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the sulfur atom.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups onto the benzoxazole ring .

Scientific Research Applications

N-[methyl-(4-methylphenyl)-oxo-lambda6-sulfanylidene]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as enhanced stability or reactivity

Mechanism of Action

The mechanism of action of N-[methyl-(4-methylphenyl)-oxo-lambda6-sulfanylidene]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes or receptors that the compound binds to, thereby modulating their activity. The pathways involved can vary depending on the specific application, but often include inhibition of enzyme activity or interference with cellular signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzoxazole derivatives and sulfonyl-containing molecules. Examples are:

• 4-methylbenzenesulfonamide
• 4,5,6,7-tetrahydro-1,2-benzoxazole derivatives

Uniqueness

What sets N-[methyl-(4-methylphenyl)-oxo-lambda6-sulfanylidene]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide apart is its unique combination of functional groups, which confer specific chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields .